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For Researchers, Scientists, and Drug Development Professionals

Abstract
XIE62-1004-A is a small molecule that functions as an inducer of the p62-LC3 interaction, a

key process in autophagy.[1][2][3] By binding to the ZZ domain of p62, XIE62-1004-A promotes

p62 self-aggregation and its subsequent interaction with LC3 on autophagosome membranes.

[1][2][3] This action facilitates the delivery of cargo proteins to the autophagosome for

degradation.[1] This technical guide provides a comprehensive overview of the known chemical

properties and stability of XIE62-1004-A, presenting data in a structured format to aid

researchers and drug development professionals.

Chemical and Physical Properties
XIE62-1004-A, also referred to as XIE62-1004, is chemically known as 2-[[[3,4-

Bis(phenylmethoxy)phenyl]methyl]amino]ethanol hydrochloride.[1][4] It is an inducer of

autophagy that has been shown to be active both in vitro and in vivo.[1]

Table 1: General Chemical Properties of XIE62-1004-A
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Property Value Source

Chemical Name

2-[[[3,4-

Bis(phenylmethoxy)phenyl]met

hyl]amino]ethanol

hydrochloride

[1][4]

Molecular Formula C₂₃H₂₅NO₃·HCl [4][5]

Molecular Weight 399.91 g/mol [1][4][5]

CAS Number 2421146-32-7 [1][4]

Appearance A solid [4]

Purity ≥98% (HPLC) [1][4]

InChI Key
ROURICFSUKPJOO-

UHFFFAOYSA-N
[1][4]

SMILES

Cl.OCCNCC1=CC=C(OCC=2

C=CC=CC2)C(OCC=3C=CC=

CC3)=C1

[1][4]

Solubility
The solubility of XIE62-1004-A has been determined in various common laboratory solvents.

This information is crucial for the preparation of stock solutions and experimental assays.

Table 2: Solubility of XIE62-1004-A

Solvent Solubility Source

DMSO Soluble to 20 mM [1]

Acetonitrile Slightly soluble [4]

Water Slightly soluble [4]

Stability and Storage
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Proper storage and handling are critical to maintain the integrity and activity of XIE62-1004-A.

Table 3: Stability and Storage Recommendations

Condition Recommendation Source

Long-term Storage Store at -20°C. [1][4]

Stock Solution (-80°C)

Stable for 6 months (stored

under nitrogen, away from

moisture).

[2]

Stock Solution (-20°C)

Stable for 1 month (stored

under nitrogen, away from

moisture).

[2]

General Stability
Stable for at least 4 years

when stored at -20°C.
[4]

Shipping

Shipped at room temperature

in the continental US; may vary

elsewhere.

[2][4]

Biological Activity and Mechanism of Action
XIE62-1004-A is recognized as a potent inducer of autophagy.[4][5] Its mechanism of action

involves binding to the ZZ domain of p62/SQSTM1.[1][5] This binding event leads to the self-

aggregation of p62 and enhances its interaction with LC3, a key protein on autophagosome

membranes.[1] This process facilitates the sequestration of cargo proteins into

autophagosomes for their subsequent degradation.[1] Studies have demonstrated that XIE62-
1004-A can induce the degradation of mutant huntingtin protein in vitro.[1][6] Furthermore, it

promotes the conversion of LC3-I to LC3-II, a hallmark of autophagic flux, and increases the

formation of p62 aggregates, autophagosomes, and autolysosomes in a p62-dependent

manner.[4]
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Mechanism of Action: XIE62-1004-A
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Caption: Mechanism of XIE62-1004-A in inducing autophagy.

Experimental Protocols
Preparation of Stock Solutions
To prepare a stock solution of XIE62-1004-A, the following protocol is recommended:
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Reconstitution: Based on the molecular weight of 399.91 g/mol , calculate the required

volume of solvent to achieve the desired molar concentration.[1] For instance, to prepare a

20 mM stock solution, dissolve 8 mg of XIE62-1004-A in 1 mL of DMSO.[1]

Solubilization: Vortex the solution until the compound is completely dissolved. Gentle

warming may be applied if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C as per the stability guidelines.[2]

In Vitro Autophagy Induction Assay
This protocol outlines a general method to assess the autophagy-inducing activity of XIE62-
1004-A in a cell-based assay:

Cell Culture: Plate cells (e.g., HeLa cells) at an appropriate density in a suitable culture

vessel and allow them to adhere overnight.

Treatment: Treat the cells with the desired concentration of XIE62-1004-A (e.g., 10 µM) or a

vehicle control (e.g., DMSO) for a specified duration.[4]

Lysis: After treatment, wash the cells with ice-cold PBS and lyse them using a suitable lysis

buffer.

Western Blot Analysis: Separate the protein lysates by SDS-PAGE and transfer them to a

PVDF membrane. Probe the membrane with primary antibodies against LC3 and p62,

followed by incubation with appropriate secondary antibodies.

Detection: Visualize the protein bands using a chemiluminescence detection system. An

increase in the LC3-II/LC3-I ratio and changes in p62 levels are indicative of autophagy

induction.
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Experimental Workflow: Autophagy Induction Assay
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Caption: Workflow for in vitro autophagy induction assay.

Summary
XIE62-1004-A is a valuable research tool for studying the mechanisms of autophagy. Its well-

defined chemical properties, solubility, and stability, as outlined in this guide, provide a solid

foundation for its use in various experimental settings. The provided protocols and diagrams
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offer a starting point for researchers to investigate its biological effects further. For batch-

specific data, it is always recommended to refer to the Certificate of Analysis provided by the

supplier.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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